Methyl 2,3-dichloroquinoxaline-5-carboxylate
Overview
Description
“Methyl 2,3-dichloroquinoxaline-5-carboxylate” is a heterocyclic organic compound . It has a molecular weight of 257.08 and its IUPAC name is methyl 2,3-dichloroquinoxaline-5-carboxylate . The compound is solid in physical form .
Synthesis Analysis
The synthesis of this compound has been studied extensively. One method involves using methyl-2,3-diamino benzoate as the starting material . The reaction of methyl 2,3-diamino benzoate and oxalic acid monohydrate at 140°C gives the methyl 2,3-dioxo-1,2,3,4-tetrahydroquinoxaline-5-carboxylate which gives dichloro compound on chlorination with SOCl2 .Molecular Structure Analysis
The molecular structure of “Methyl 2,3-dichloroquinoxaline-5-carboxylate” is represented by the formula C10H6Cl2N2O2 . The InChI code for this compound is 1S/C10H6Cl2N2O2/c1-16-10(15)5-3-2-4-6-7(5)14-9(12)8(11)13-6/h2-4H,1H3 .Chemical Reactions Analysis
While specific chemical reactions involving “Methyl 2,3-dichloroquinoxaline-5-carboxylate” are not mentioned in the search results, quinoxalines, a class of N-heterocyclic compounds, are known to exhibit several prominent pharmacological effects .Physical And Chemical Properties Analysis
“Methyl 2,3-dichloroquinoxaline-5-carboxylate” is a solid compound . It has a molecular weight of 257.07 and its IUPAC name is methyl 2,3-dichloroquinoxaline-5-carboxylate . The compound should be stored in an inert atmosphere at 2-8C .Scientific Research Applications
- Methyl 2,3-dichloroquinoxaline-5-carboxylate exhibits promising antimicrobial properties. Researchers have investigated its effectiveness against bacteria, fungi, and viruses. The compound’s structure and functional groups contribute to its antimicrobial activity, making it a potential candidate for novel drug development .
- Studies have explored the antifungal effects of Methyl 2,3-dichloroquinoxaline-5-carboxylate. It may inhibit fungal growth by disrupting cell membranes or interfering with essential metabolic pathways. Further research aims to optimize its efficacy and safety .
- Researchers have investigated whether Methyl 2,3-dichloroquinoxaline-5-carboxylate can combat viral infections. Its mechanism of action may involve inhibiting viral enzymes or interfering with viral replication. Antiviral drug development remains an active area of study .
- Quinoxaline derivatives, including Methyl 2,3-dichloroquinoxaline-5-carboxylate, have attracted attention in cancer research. Their ability to modulate cellular processes, such as apoptosis and cell cycle regulation, makes them interesting candidates for targeted therapies .
- Some studies suggest that quinoxaline-based compounds could play a role in treating schizophrenia. Their impact on neurotransmitter systems and receptor binding warrants further investigation .
- Methyl 2,3-dichloroquinoxaline-5-carboxylate derivatives have been explored for their potential to combat plant viruses. These compounds may interfere with viral replication or protect plants from infection .
- Researchers have developed various synthetic routes to prepare quinoxalines, emphasizing green chemistry principles. These methods aim to minimize environmental impact and reduce hazardous reagents .
- Cost-effective methods for synthesizing Methyl 2,3-dichloroquinoxaline-5-carboxylate derivatives have been investigated. Utilizing phosphate-based heterogeneous catalysts and other innovative approaches can enhance efficiency and affordability .
Antimicrobial Activity
Antifungal Applications
Antiviral Potential
Cancer Research
Schizophrenia Treatment
Plant Virus Control
Green Chemistry Approaches
Cost-Effective Synthesis
Safety and Hazards
The compound is labeled with the signal word “Warning” and has the GHS07 pictogram . Precautionary statements include P261 (Avoid breathing dust/fume/gas/mist/vapors/spray) and P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing) .
properties
IUPAC Name |
methyl 2,3-dichloroquinoxaline-5-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6Cl2N2O2/c1-16-10(15)5-3-2-4-6-7(5)14-9(12)8(11)13-6/h2-4H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GFBZMVKBLNQBEY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C2C(=CC=C1)N=C(C(=N2)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6Cl2N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.07 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2,3-dichloroquinoxaline-5-carboxylate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Tert-butyl 4-[(6-bromopyridin-3-yl)oxy]piperidine-1-carboxylate](/img/structure/B2624145.png)
![8-[(Z)-3-chlorobut-2-enyl]sulfanyl-7-[3-(4-chlorophenoxy)-2-hydroxypropyl]-3-methylpurine-2,6-dione](/img/structure/B2624148.png)
![N-{[4-(3-cyanophenyl)-1H-imidazol-2-yl]methyl}prop-2-enamide](/img/structure/B2624153.png)
![1-{[1-(3-chlorophenyl)-1H-1,2,3-triazol-4-yl]carbonyl}piperidin-4-amine](/img/structure/B2624154.png)
![N-{4,5-dimethyl-3-[(4-methylpiperidin-1-yl)(phenyl)methyl]thiophen-2-yl}furan-2-carboxamide](/img/structure/B2624155.png)
